2-Chloro-1,3-dimethoxybenzene
Cat. No. B1590426
M. Wt: 172.61 g/mol
InChI Key: UZVLJTGFCKYUBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04728662
Procedure details
2-chlororesorcinol dimethyl ether (3.4 g) is dissolved in 20 ml of CH2Cl2 and TiCl4 (4.3 ml) is added. To this solution is added dichloromethyl methyl ether (2.3 g). After 30 minutes the reaction mixture is poured into H2O and extracted with ether. Drying and evaporation gives 3-chloro-2,4-dimethoxybenzaldehyde, mp 107°-108° C.
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:10]=[CH:9][CH:8]=[C:5]([O:6][CH3:7])[C:4]=1[Cl:11].[CH3:12][O:13]C(Cl)Cl.O>C(Cl)Cl.Cl[Ti](Cl)(Cl)Cl>[Cl:11][C:4]1[C:3]([O:2][CH3:1])=[C:10]([CH:9]=[CH:8][C:5]=1[O:6][CH3:7])[CH:12]=[O:13]
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Inputs
Step One
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Name
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|
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Quantity
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3.4 g
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Type
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reactant
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Smiles
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COC1=C(C(OC)=CC=C1)Cl
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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2.3 g
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Type
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reactant
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Smiles
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COC(Cl)Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Step Four
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Name
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Quantity
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4.3 mL
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Type
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catalyst
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Smiles
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Cl[Ti](Cl)(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ether
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CUSTOM
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Type
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CUSTOM
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Details
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Drying
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CUSTOM
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Type
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CUSTOM
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Details
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evaporation
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC=1C(=C(C=O)C=CC1OC)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
